Cas no 53473-36-2 (3-4-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-4-(trifluoromethyl)phenylpropanoic acid
• CAS No: 53473-36-2
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD00674032
• CID: 56420
• PubChem ID: 172088953
• Update Time: 2025-11-06

3-4-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethylhydrocinnamic acid
• 3-[4-(Trifluoromethyl)phenyl]propionic Acid
• 3-(4-Trifluromethylphenyl)propanoic acid
• 3-[4-(TRIFLUOROMETHYL)PHENYL]PROPANOIC ACID
• 3-(4-(Trifluoromethyl)phenyl)propanoic acid
• 4-(Trifluoromethyl)hydrocinnamic Acid
• BENZENEPROPANOIC ACID, 4-(TRIFLUOROMETHYL)-
• 3-(4-Trifluoromethylphenyl)propionic acid
• 3-(4-Trifluoromethyl-phenyl)-propionic acid
• 3-(4-(trifluoromethyl)phenyl)propionic acid
• PubChem10791
• KSC495Q9J
• SC
• 4-(Trifluoromethyl)hydrocinnamicacid
• A829617
• SCHEMBL117230
• SY002492
• T2927
• 2-[4-(trifluoromethyl)phenyl]propanoic acid;3-[4-(Trifluoromethyl)phenyl]propionic Acid
• DTXSID10393930
• FT-0640162
• 4-(TRIFLUOROMETHYL)PHENYLPROPIONIC ACID
• 3-(4-trifluoromethylphenyl)-propionic acid
• AM20060262
• FS-2357
• 4-(tri-fluoromethyl)-hydrocinnamic acid
• J-513922
• F9995-0960
• 3-(4-(trifluoromethyl)phenyl) propionic acid
• CS-M0217
• MFCD00674032
• EN300-72208
• 53473-36-2
• 4-(Trifluoromethyl)hydrocinnamic acid, 95%
• 4-(trifluoromethyl)-hydrocinnamic acid
• AKOS000185056
• AB06928
• Z317037992
• BCP22482
• 4-(Trifluoromethyl)benzenepropanoic Acid; 3-(4-Trifluoromethylphenyl)propionic Acid; 3-[4-(Trifluoromethyl)phenyl]propanoic Acid; 4-(Trifluoromethyl)hydrocinnamic Acid; 4-Trifluoromethylbenzenepropanoic Acid; p-(Trifluoromethyl)hydrocinnamic Acid
• P-Trifluoromethyl benzylacetic acid
• 3-4-(trifluoromethyl)phenylpropanoic acid

• MDL： MFCD00674032
• Inchi： 1S/C10H9F3O2/c11-10(12,13)8-4-1-7(2-5-8)3-6-9(14)15/h1-2,4-5H,3,6H2,(H,14,15)
• InChI Key： OEIUMLSCWINLBB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 218.05500
• Monoisotopic Mass: 218.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.307
• Melting Point: 106-110 °C (lit.)
• Boiling Point: 279°C at 760 mmHg
• Flash Point: 0℃
• Refractive Index: 1.474
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 37.30000
• LogP: 2.72260
• Solubility: Not available

3-4-(trifluoromethyl)phenylpropanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 3-4-(trifluoromethyl)phenylpropanoic acid

3-4-(Trifluoromethyl)phenylpropanoic Acid: A Versatile Compound with Broad Applications in Modern Biomedical Research

3-4-(Trifluoromethyl)phenylpropanoic acid (CAS No. 53473-36-2) is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of biomedical research due to its unique chemical properties and potential therapeutic applications. This compound is characterized by its trifluoromethyl group attached to a phenyl ring, which confers exceptional stability and bioavailability, making it a valuable scaffold for drug development. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a pharmaceutical intermediate in the synthesis of novel therapeutics.

The molecular structure of 3-4-(Trifluoromethyl)phenylpropanoic acid is defined by its aromatic ring system, which is functionalized with a trifluoromethyl group at the 3- and 4-positions. This structural feature is critical for its biological activity, as the trifluoromethyl group enhances the compound's hydrophobicity and metabolic resistance. The propanoic acid moiety further contributes to its ability to interact with biological targets, such as ion channels and G-protein-coupled receptors (GPCRs). These molecular characteristics make it a promising candidate for applications in neuroscience and oncology.

Recent advancements in drug discovery have underscored the importance of fluorinated compounds like 3-4-(Trifluoromethyl)phenylpropanoic acid. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This finding aligns with the growing interest in targeted therapies for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The fluorinated aromatic ring in this compound is believed to enhance its binding affinity to specific protein targets, thereby improving therapeutic efficacy.

In the realm of antitumor research, 3-4-(Trifluoromethyl)phenylpropanoic acid has shown promise as a scaffold for developing novel anticancer agents. A 2024 review in Cancer Research highlighted its potential to disrupt the Akt/mTOR signaling pathway, which is frequently dysregulated in various cancers. The trifluoromethyl group's electron-withdrawing nature may contribute to the compound's ability to modulate kinase activity, making it a valuable tool for targeted cancer therapy. Researchers are also exploring its role as a prodrug precursor, which could improve its solubility and bioavailability in vivo.

From a synthetic chemistry perspective, the synthesis of 3-4-(Trifluoromethyl)phenylpropanoic acid involves several key steps, including the fluorination of an aromatic ring and the introduction of the propanoic acid moiety. Recent advances in asymmetric catalysis have enabled more efficient and selective synthesis methods, reducing the environmental impact of its production. These developments are particularly relevant in the context of green chemistry, where sustainable practices are increasingly prioritized in pharmaceutical manufacturing.

The biological activity of 3-4-(Trifluoromethyl)phenylpropanoic acid has also been evaluated in preclinical models. Studies conducted in 2023 and 2024 have demonstrated its potential to modulate ion channel function, which is critical for neuronal signaling and cardiac rhythm. For instance, a study published in Cell Reports showed that this compound can selectively inhibit sodium channels, suggesting its potential application in the treatment of neurological disorders such as epilepsy and chronic pain.

Furthermore, the compound's pharmacokinetic profile is an area of active research. A 2024 study in Drug Metabolism and Disposition investigated its metabolism in rodents and found that the trifluoromethyl group significantly enhances its metabolic stability, reducing the likelihood of rapid degradation in vivo. This property is advantageous for developing long-acting therapeutic agents, as it allows for extended drug action and reduced dosing frequency.

Despite its promising applications, the toxicological profile of 3-4-(Trifluoromethyl)phenylpropanoic acid remains an important area of investigation. Preliminary studies suggest that it exhibits low acute toxicity in animal models, but further research is needed to evaluate its long-term safety. Researchers are also exploring the potential for drug interactions, particularly in patients receiving concurrent therapies, to ensure its safe and effective use in clinical settings.

Looking ahead, the future applications of 3-4-(Trifluoromethyl)phenylpropanoic acid are expected to expand into new therapeutic areas. For example, its potential as a neuroprotective agent is being explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its role in antimicrobial therapy is under investigation, as its ability to disrupt cellular membranes may offer a novel approach to combating drug-resistant pathogens.

In conclusion, 3-4-(Trifluoromethyl)phenylpropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and biological activity make it a versatile scaffold for the development of novel therapeutics. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.